Cas no 2034244-46-5 (4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine)

4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine is a heterocyclic compound featuring a pyrimidine core linked to a morpholine moiety and a 1,2,4-oxadiazole ring substituted with a 2-fluorophenyl group. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the fluorophenyl group enhances binding affinity and metabolic stability, while the morpholine substituent improves solubility and pharmacokinetic properties. Its well-defined synthetic route allows for further derivatization, making it a versatile intermediate for drug discovery. The compound’s balanced lipophilicity and electronic properties make it suitable for structure-activity relationship (SAR) studies in therapeutic development.

4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine structure

2034244-46-5 structure

Product Name:4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine

CAS No:2034244-46-5

MF:C₁₆H₁₄FN₅O₂

MW:327.3131

CID:5348699

Update Time:2025-10-29

4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

- 4-[5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl]morpholine
- 4-(5-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)morpholine
- 4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine
- Inchi： 1S/C16H14FN5O2/c17-13-4-2-1-3-11(13)14-20-16(24-21-14)12-9-18-10-19-15(12)22-5-7-23-8-6-22/h1-4,9-10H,5-8H2
- InChI Key： VGJQPKDFGKJIGO-UHFFFAOYSA-N
- SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C1=NOC(C2=C([H])N=C([H])N=C2N2C([H])([H])C([H])([H])OC([H])([H])C2([H])[H])=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 412
XLogP3: 1.9
Topological Polar Surface Area: 77.2

4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6240-7703-2μmol	4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine	2034244-46-5	2μmol	$57.0	2023-09-09
Life Chemicals	F6240-7703-5μmol	4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine	2034244-46-5	5μmol	$63.0	2023-09-09
Life Chemicals	F6240-7703-10μmol	4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine	2034244-46-5	10μmol	$69.0	2023-09-09
Life Chemicals	F6240-7703-20μmol	4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine	2034244-46-5	20μmol	$79.0	2023-09-09
Life Chemicals	F6240-7703-1mg	4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine	2034244-46-5	1mg	$54.0	2023-09-09
Life Chemicals	F6240-7703-2mg	4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine	2034244-46-5	2mg	$59.0	2023-09-09
Life Chemicals	F6240-7703-3mg	4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine	2034244-46-5	3mg	$63.0	2023-09-09
Life Chemicals	F6240-7703-4mg	4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine	2034244-46-5	4mg	$66.0	2023-09-09
Life Chemicals	F6240-7703-5mg	4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine	2034244-46-5	5mg	$69.0	2023-09-09
Life Chemicals	F6240-7703-10mg	4-{5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}morpholine	2034244-46-5	10mg	$79.0	2023-09-09